N-{1-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl}-2-furamide

• IUPAC Name: N-[1-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl]furan-2-carboxamide
• InChI: InChI=1S/C15H12ClN3O3/c1-9(17-14(20)12-3-2-8-21-12)15-18-13(19-22-15)10-4-6-11(16)7-5-10/h2-9H,1H3,(H,17,20)
• InChI Key: BEPQPIAVCRTXFM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC(=NO1)C2=CC=C(C=C2)Cl)NC(=O)C3=CC=CO3
• Molecular Formula: C15H12ClN3O3
• Molecular Weight: 317.72 g/mol

Description

“N-{1-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl}-2-furamide” is a complex organic compound. It contains an oxadiazole ring, which is a five-membered ring containing two carbon atoms, two nitrogen atoms, and one oxygen atom. It also has a furamide group and a chlorophenyl group.

Scientific Research Applications

Antitumor Activity

The presence of the 4-chlorophenyl group in N-{1-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethyl}-2-furamide suggests potential antitumor properties. . Further investigation into its mechanism of action and efficacy against specific cancer types is warranted.

Antiviral Potential

Indole derivatives, such as those containing the oxadiazole-furan scaffold, have shown promise as antiviral agents. For instance:

• .
• .

Green Chemistry Applications

. These green chemistry approaches align with sustainable practices.

Mechanism of Action

Target of Action

Similar compounds with an indole nucleus have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.

Mode of Action

The activities of similar compounds can be explained in terms of the distribution of the electronic density across the nitro-substituted heteroaromatic ring attached to the amide group . This suggests that the compound might interact with its targets in a similar manner.

Biochemical Pathways

Similar compounds have shown a wide variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound might affect multiple biochemical pathways.

Result of Action

Similar compounds have shown inhibitory activity against various viruses and cancer cell lines , suggesting that this compound might have similar effects.